4-[7-Chloro-6-(2-chloroethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]-2-methoxyphenyl methyl ether

• IUPAC Name: 7-chloro-6-(2-chloroethyl)-3-(3,4-dimethoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C17H17Cl2N3O2/c1-10-12(6-7-18)16(19)22-17(21-10)13(9-20-22)11-4-5-14(23-2)15(8-11)24-3/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: RMFUHHVOYLUUFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C(=C1CCCl)Cl)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H17Cl2N3O2
• Molecular Weight: 366.2 g/mol

Description

The compound “4-[7-Chloro-6-(2-chloroethyl)-5-methylpyrazolo[1,5-a]pyrimidin-3-yl]-2-methoxyphenyl methyl ether” is a complex organic molecule. It has a molecular formula of C17H17Cl2N3O2 and a molecular weight of 366.24. This compound is part of the pyrazolo[1,5-a]pyrimidine family.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with multiple functional groups. It includes a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic structure containing nitrogen atoms. Attached to this core are a chloroethyl group, a methyl group, and a methoxyphenyl methyl ether group.

Physical And Chemical Properties Analysis

The compound has a predicted density of 1.35±0.1 g/cm3 and a predicted pKa of -0.43±0.40.

Scientific Research Applications

Thiophene and its Substituted Derivatives

• Field : Medicinal Chemistry
• Application Summary : Thiophene and its substituted derivatives are a class of heterocyclic compounds with diverse applications in medicinal chemistry. They have been reported to possess a wide range of therapeutic properties.
• Methods of Application : These compounds are used to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules.
• Results or Outcomes : They have been proven to be effective drugs in present respective disease scenarios. They are remarkably effective compounds both with respect to their biological and physiological functions.

Bis(2-chloroethyl) Ether

• Field : Chemistry
• Application Summary : Bis(2-chloroethyl) ether is a chemical compound with the formula C4H8Cl2O.
• Methods of Application : This compound is used in various chemical reactions.
• Results or Outcomes : The specific outcomes depend on the particular reaction in which this compound is used.

2-Chloroethyl Methyl Ether

• Field : Organic Chemistry
• Application Summary : 2-Chloroethyl methyl ether was used in the synthesis of acyclic nucleosides of thieno[2,3-d]pyrimidine derivatives.
• Methods of Application : This compound is used as a reagent in organic synthesis.
• Results or Outcomes : The specific outcomes depend on the particular synthesis in which this compound is used.

• 4-Chloro-7H-Pyrrolo[2,3-d]pyrimidine
  • Field : Medicinal Chemistry
  • Application Summary : This compound is a common core in Janus kinase (JAK) inhibitors, which have therapeutic applications in the treatment of cancer and inflammatory diseases.
  • Methods of Application : The compound is synthesized from dimethyl malonate in a seven-step process.
  • Results or Outcomes : The synthesis yields 4-chloro-7H-pyrrolo[2,3-d]pyrimidine, a practical building block in the synthesis of many JAK inhibitors.